Cas no 827599-21-3 (endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol)
827599-21-3 structure
Product Name:endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol
CAS No:827599-21-3
MF:C11H19NO3
MW:213.273463487625
MDL:MFCD18782859
CID:2101959
PubChem ID:49757489
Update Time:2024-10-27
endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- (1R,5S,6s)-tert-butyl6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
- endo-3-Boc-3-azabicyclo[3.1.0]hexane-6-methanol
- EXO-3-BOC-3-AZABICYCLO[3.1.0]HEXANE-6-METHANOL
- tert-butyl (1R,5S,6R)-6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
- (1R,5S,6R)-TERT-BUTYL 6-(HYDROXYMETHYL)-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
- tert-Butyl (1S,5R)-6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
- AK144309
- JVIDPFGQYMFQDZ-JVHMLUBASA-N
- DTXSID30677764
- SCHEMBL5326157
- rel-(1R,5S,6r)-tert-Butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
- MFCD14525755
- 3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(hydroxymethyl)-,1,1-dimethylethyl ester, (1a,5a,6b)-
- rel-(1R,5S,6r)-tert-Butyl6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
- SB10462
- CS-0049598
- AKOS025311344
- 827599-21-3
- P12439
- MFCD18782859
- tert-butyl (1R,5S,6S)-6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
- SCHEMBL5796688
- EN300-268801
- 3-Azabicyclo[3.1.0]hexane-3-carboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester, (1I+/-,5I+/-,6I(2))-
- tert-Butyl (1R,5S)-6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
- HE-0233
- AKOS015949376
- DTXSID801112826
- SCHEMBL5326154
- AS-51338
- CS-0037149
- J-524346
- 419572-18-2
- endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol
-
- MDL: MFCD18782859
- Inchi: 1S/C11H19NO3/c1-11(2,3)15-10(14)12-4-7-8(5-12)9(7)6-13/h7-9,13H,4-6H2,1-3H3/t7-,8+,9?
- InChI Key: JVIDPFGQYMFQDZ-JVHMLUBASA-N
- SMILES: OCC1[C@@H]2CN(C(=O)OC(C)(C)C)C[C@@H]21
Computed Properties
- Exact Mass: 213.136
- Monoisotopic Mass: 213.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 0.7
Experimental Properties
- PSA: 49.77000
- LogP: 1.02950
endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525856-1g |
endo-3-Boc-3-azabicyclo[3.1.0]hexane-6-methanol |
827599-21-3 | 98% | 1g |
$1029 | 2023-01-01 | |
| TRC | B643105-5mg |
endo-3-Boc-3-azabicyclo[3.1.0]hexane-6-methanol |
827599-21-3 | 5mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B643105-10mg |
endo-3-Boc-3-azabicyclo[3.1.0]hexane-6-methanol |
827599-21-3 | 10mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B643105-25mg |
endo-3-Boc-3-azabicyclo[3.1.0]hexane-6-methanol |
827599-21-3 | 25mg |
$ 190.00 | 2023-04-18 | ||
| abcr | AB485429-250 mg |
endo-3-Boc-3-Azabicyclo[3.1.0]hexane-6-methanol; . |
827599-21-3 | 250MG |
€621.00 | 2023-04-20 | ||
| abcr | AB485429-500 mg |
endo-3-Boc-3-Azabicyclo[3.1.0]hexane-6-methanol; . |
827599-21-3 | 500MG |
€1,197.30 | 2023-04-20 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011522-100MG |
endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol |
827599-21-3 | 97% | 100MG |
¥ 1,683.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011522-250MG |
endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol |
827599-21-3 | 97% | 250MG |
¥ 2,692.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011522-500MG |
endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol |
827599-21-3 | 97% | 500MG |
¥ 4,481.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011522-1G |
endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol |
827599-21-3 | 97% | 1g |
¥ 6,718.00 | 2023-04-13 |
endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
827599-21-3 (endo-3-boc-3-azabicyclo[3.1.0]hexane-6-methanol) Related Products
- 1540700-97-7(Tert-Butyl 6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate)
- 1373028-86-4(cis-Tert-butyl 1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)
- 419572-18-2(tert-butyl rel-(1R,5S,6r)-6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)
- 2165391-70-6(tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate)
- 2154256-66-1(tert-butyl 7-(1-hydroxyethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate)
- 1648868-97-6(tert-butyl rel-(1R,5S,6s)-6-(2-hydroxyethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)
- 203663-27-8(tert-butyl 6-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate)
- 1330766-02-3(tert-Butyl 1-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate)
- 850808-43-4(Tert-butyl 6-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)
- 161152-76-7(3-boc-3-azabicyclo[3.1.0]hexane-1-methanol)
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